Cas no 2418679-44-2 (5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one)

• Product Name: 5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one
• CAS No: 2418679-44-2
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 5359501
• Update Time: 2025-05-30

5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one
• 5-[[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]methyl]oxolan-2-one
• Z4283820726
• 5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one

• Inchi： 1S/C18H23NO3/c20-18-7-6-17(22-18)9-14-2-1-3-16(8-14)21-12-15-11-19(15)10-13-4-5-13/h1-3,8,13,15,17H,4-7,9-12H2
• InChI Key： HRJHMEUROICGAC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)CC1CCC(=O)O1)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 409
• XLogP3: 2.8
• Topological Polar Surface Area: 38.5

Additional information on 5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one

Comprehensive Guide to 5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one (CAS No. 2418679-44-2)

5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one (CAS No. 2418679-44-2) is a specialized organic compound with a unique molecular structure that combines a cyclopropylmethyl-aziridine moiety with an oxolan-2-one (γ-butyrolactone) core. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a key intermediate or active ingredient. The presence of both aziridine and cyclopropyl groups in its structure suggests possible bioactivity, making it relevant for drug discovery and material science applications.

In recent years, researchers have focused on aziridine-containing compounds like 5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one due to their role in targeted drug delivery and enzyme inhibition. The compound’s CAS No. 2418679-44-2 is frequently searched in scientific databases, highlighting its importance in synthetic chemistry. Its structural complexity offers opportunities for derivatization, which is crucial for developing novel therapeutics or functional materials.

The oxolan-2-one (γ-butyrolactone) segment in 5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one is particularly noteworthy, as lactones are widely used in fragrances, polymers, and bioactive molecules. This dual functionality makes the compound a versatile candidate for interdisciplinary research. Scientists exploring small-molecule modulators or bioactive scaffolds often investigate such hybrids to uncover new pharmacological properties.

From a synthetic perspective, 5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one poses interesting challenges due to its stereochemistry and reactive sites. Chemists optimizing its synthesis may employ modern techniques like flow chemistry or catalyzed ring-opening reactions, which are trending topics in organic synthesis. The demand for efficient, scalable routes to such compounds is high, especially in pharmaceutical development.

Market trends indicate growing interest in cyclopropylmethyl-aziridine derivatives, with CAS No. 2418679-44-2 being a representative example. Companies specializing in custom synthesis or contract research often list this compound in their catalogs, targeting academic and industrial researchers. Its potential applications in cancer research, neurological disorders, or antimicrobial agents align with current healthcare priorities, further driving its relevance.

For those sourcing 5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one, quality and purity are critical. Analytical methods such as HPLC, NMR, and mass spectrometry are essential for characterization, ensuring compliance with research standards. Suppliers often provide technical data sheets detailing its physicochemical properties, including solubility, stability, and handling precautions.

In conclusion, 5-[(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]oxolan-2-one (CAS No. 2418679-44-2) represents a compelling case study in modern chemical innovation. Its multifaceted structure and potential applications make it a valuable subject for researchers exploring drug discovery, material science, and green chemistry. As scientific inquiries into aziridine-based compounds expand, this compound is poised to remain a focal point in cutting-edge research.